4-(1-Methylpyrazol-4-yl)-2-(3-methylthiophen-2-yl)-1,3-thiazole

• IUPAC Name: 4-(1-methylpyrazol-4-yl)-2-(3-methylthiophen-2-yl)-1,3-thiazole
• InChI: InChI=1S/C12H11N3S2/c1-8-3-4-16-11(8)12-14-10(7-17-12)9-5-13-15(2)6-9/h3-7H,1-2H3
• InChI Key: UXHILLPSKPZFCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2=NC(=CS2)C3=CN(N=C3)C
• Molecular Formula: C12H11N3S2
• Molecular Weight: 261.4 g/mol

Description

4-(1-Methylpyrazol-4-yl)-2-(3-methylthiophen-2-yl)-1,3-thiazole is a chemical compound that has been studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a promising candidate for a variety of research applications.

Mechanism of Action

The mechanism of action of 4-(1-Methylpyrazol-4-yl)-2-(3-methylthiophen-2-yl)-1,3-thiazole is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cell division and proliferation. This inhibition leads to the death of cancer cells, while leaving healthy cells unharmed.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer treatment, this compound has also been studied for its effects on various biochemical and physiological processes. Studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammation and oxidative stress, making it a potential candidate for the treatment of inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(1-Methylpyrazol-4-yl)-2-(3-methylthiophen-2-yl)-1,3-thiazole in lab experiments is its unique structure and properties, which make it a promising candidate for a variety of research applications. However, one of the main limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving 4-(1-Methylpyrazol-4-yl)-2-(3-methylthiophen-2-yl)-1,3-thiazole. One area of research that shows promise is the development of new cancer therapies based on this compound. Other potential areas of research include the development of new treatments for inflammatory and oxidative stress-related diseases, as well as the study of the compound's effects on various biochemical and physiological processes.

Synthesis Methods

The synthesis of 4-(1-Methylpyrazol-4-yl)-2-(3-methylthiophen-2-yl)-1,3-thiazole involves the reaction of 2-bromo-3-methylthiophene with 4-(1-methylpyrazol-4-yl)thiosemicarbazide in the presence of a base such as potassium carbonate. The resulting product is then purified through a series of chromatography steps to obtain the final compound.

Scientific Research Applications

4-(1-Methylpyrazol-4-yl)-2-(3-methylthiophen-2-yl)-1,3-thiazole has been studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has cytotoxic effects on cancer cells, making it a potential candidate for the development of new cancer therapies.